Cas no 77855-81-3 (Milbemycin D (~90%))
Milbemycin D (~90%) Chemical and Physical Properties
Names and Identifiers
-
- Milbemycin B,5-O-demethyl-28-deoxy-6,28-epoxy-25-(1-methylethyl)-, (6R,25R)-
- Milbemycin D
- 77855-81-3
- MILBEMYCIN OXIME IMPURITY C [EP IMPURITY]
- 5-O-demethyl-28-deoxy-6R,28-epoxy-25R-(1-methylethyl)-milbemycin B
- B 41D
- CHEBI:141371
- UNII-04S0E2XJQI
- (1R,4S,5'S,6R,6'R,8R,10E,13R,14E,16E,20R,21R,24S)-21,24-dihydroxy-5',11,13,22-tetramethyl-6'-propan-2-ylspiro[3,7,19-trioxatetracyclo[15.6.1.14,8.020,24]pentacosa-10,14,16,22-tetraene-6,2'-oxane]-2-one
- 04S0E2XJQI
- NS00011685
- (6R,25R)-5-O-demethyl-28-deoxy-6,28-epoxy-25-(1-methylethyl)milbemycin B
- Milbemycin B, 5-O-demethyl-28-deoxy-6,28-epoxy-25-(1-methylethyl)-, (6R,25R)-
- Milbemycin D (~90%)
- (6R,25)-5-O-Demethyl-28-deoxy-6,28-epoxy-25-(1-methylethyl)milbemycin B
- (2aE,4E,5'S,6R,6'R,8E,11R,13R,15S,17aR,20R,20aR,20bS)-20,20b-dihydroxy-6'-isopropyl-5',6,8,19-tetramethyl-3',4',5',6,6',7,10,11,14,15,17a,20,20a,20b-tetradecahydro-2H,17H-spiro[11,15-methanofuro[4,3,2-pq][2,6]benzodioxacyclooctadecine-13,2'-pyran]-17-one
- SCHEMBL202949
- Q27247671
- MILBEMYCIN D [MI]
- BWCRYQGQPDBOAU-WZBVPYLGSA-N
- Antibiotic B 41D
- BRN 4282549
- mixture of milbemycins A3 and A4
- (2aE,4E,5'S,6R,6'R,8E,11R,13R,15S,17aR,20R,20aR,20bS)-20,20b-dihydroxy-6'-isopropyl-5',6,8,19-tetramethyl-3',4',5',6,6',7,10,11,14,15,17a,20,20a,20b-tetradecahydro-2H,17H-spiro(11,15-methanofuro(4,3,2-pq)(2,6)benzodioxacyclooctadecine-13,2'-pyran)-17-one
- Spiro[11,15-methano-2H,13H,17H-furo[4,3,2-pq][2,6]benzodioxacyclooctadecin-13,2'-[2H]pyran]; Antibiotic B 41D; Milbemycin EP Impurity C
- MILBEMYCIN OXIME IMPURITY C (EP IMPURITY)
- (1R,4S,5'S,6R,6'R,8R,10E,13R,14E,16E,20R,21R,24S)-21,24-dihydroxy-5',11,13,22-tetramethyl-6'-propan-2-ylspiro(3,7,19-trioxatetracyclo(15.6.1.14,8.020,24)pentacosa-10,14,16,22-tetraene-6,2'-oxane)-2-one
-
- Inchi: 1S/C33H48O7/c1-19(2)29-22(5)12-13-32(40-29)17-26-16-25(39-32)11-10-21(4)14-20(3)8-7-9-24-18-37-30-28(34)23(6)15-27(31(35)38-26)33(24,30)36/h7-10,15,19-20,22,25-30,34,36H,11-14,16-18H2,1-6H3/b8-7+,21-10+,24-9+/t20-,22-,25+,26-,27-,28+,29+,30+,32+,33+/m0/s1
- InChI Key: BWCRYQGQPDBOAU-WZBVPYLGSA-N
- SMILES: O1[C@H](C(C)C)[C@@H](C)CC[C@@]21C[C@@H]1C[C@@H](CC=C(C)C[C@@H](C)C=CC=C3CO[C@@H]4[C@@H](C(C)=C[C@@H](C(=O)O1)[C@@]43O)O)O2 |c:16,24,t:22|
Computed Properties
- Exact Mass: 556.34000387g/mol
- Monoisotopic Mass: 556.34000387g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 40
- Rotatable Bond Count: 1
- Complexity: 1090
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 10
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 3
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.1
- Topological Polar Surface Area: 94.4Ų
Experimental Properties
- Density: 1.0367 (rough estimate)
- Melting Point: 186-188°
- Boiling Point: 460.61°C (rough estimate)
- Refractive Index: 1.5300 (estimate)
- Specific Rotation: D27 +107° (c = 0.25 in acetone)
Milbemycin D (~90%) Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| WU HAN AN JIE KAI Biomedical Technology Co., Ltd. | ajci21578-1mg |
Milbemycin D |
77855-81-3 | 98% | 1mg |
¥4343.00 | 2023-09-09 | |
| WU HAN AN JIE KAI Biomedical Technology Co., Ltd. | ajci21578-5mg |
Milbemycin D |
77855-81-3 | 98% | 5mg |
¥15670.00 | 2023-09-09 | |
| TRC | M344305-1mg |
Milbemycin D (~90%) |
77855-81-3 | 1mg |
$ 198.00 | 2023-09-06 | ||
| TRC | M344305-10mg |
Milbemycin D (~90%) |
77855-81-3 | 10mg |
$ 1584.00 | 2023-09-06 | ||
| TRC | M344290-0.5mg |
Milbemycin D |
77855-81-3 | 0.5mg |
$ 465.00 | 2023-02-03 | ||
| TRC | M344290-2.5mg |
Milbemycin D |
77855-81-3 | 2.5mg |
$ 2365.00 | 2023-09-06 | ||
| TRC | M344290-5mg |
Milbemycin D |
77855-81-3 | 5mg |
$ 4405.00 | 2023-09-06 | ||
| TRC | M344290-.5mg |
Milbemycin D |
77855-81-3 | 5mg |
$534.00 | 2023-05-17 | ||
| SHENG KE LU SI SHENG WU JI SHU | sc-202228-1mg |
Milbemycin D, |
77855-81-3 | >95% | 1mg |
¥2971.00 | 2023-09-05 | |
| SHENG KE LU SI SHENG WU JI SHU | sc-202228-CW-1mg |
Milbemycin D, |
77855-81-3 | >95% | 1mg |
¥5964.00 | 2023-09-05 |
Milbemycin D (~90%) Related Literature
-
David White,Sean R. Stowell Biomater. Sci., 2017,5, 463-474
-
Hanie Hashtroudi,Ian D. R. Mackinnon J. Mater. Chem. C, 2020,8, 13108-13126
-
Yi Cao,Yujiao Xiahou,Lixiang Xing,Xiang Zhang,Hong Li,ChenShou Wu,Haibing Xia Nanoscale, 2020,12, 20456-20466
-
Yukiya Kitayama Polym. Chem., 2014,5, 2784-2792
-
Jason Y. C. Lim,Yong Yu,Guorui Jin,Kai Li,Yi Lu,Jianping Xie Nanoscale Adv., 2020,2, 3921-3932
Additional information on Milbemycin D (~90%)
Comprehensive Overview of Milbemycin D (~90%) (CAS No. 77855-81-3): Properties, Applications, and Industry Insights
Milbemycin D, a macrocyclic lactone derivative, is a highly specialized compound with the CAS number 77855-81-3. Known for its purity level of approximately ~90%, this bioactive molecule has garnered significant attention in agricultural and veterinary applications due to its potent anthelmintic and acaricidal properties. As a member of the milbemycin family, it shares structural similarities with avermectins but exhibits unique efficacy profiles, making it a subject of ongoing research and commercial interest.
The growing demand for eco-friendly pest control solutions has propelled Milbemycin D into the spotlight. With increasing regulatory restrictions on synthetic pesticides, researchers and agribusinesses are actively exploring naturally derived alternatives like milbemycin-based products. This aligns perfectly with current trends in sustainable agriculture and integrated pest management (IPM) systems, where CAS 77855-81-3 demonstrates remarkable potential.
From a chemical perspective, Milbemycin D (~90%) presents as a white to pale yellow crystalline powder with limited water solubility but excellent solubility in organic solvents like methanol and acetone. Its molecular structure features a 16-membered macrocyclic ring with multiple functional groups that contribute to its biological activity. The ~90% purity grade indicates pharmaceutical-grade quality suitable for research and formulation development.
In veterinary medicine, Milbemycin D has shown exceptional efficacy against nematodes and arthropod parasites. Comparative studies suggest it may offer advantages over ivermectin in certain applications, particularly regarding spectrum of activity and safety margins. These properties make 77855-81-3 particularly valuable for developing next-generation antiparasitic formulations for livestock and companion animals.
The agricultural sector utilizes Milbemycin D (~90%) primarily as a biorational pesticide against mites and other crop-damaging pests. Its mode of action—binding to glutamate-gated chloride channels in invertebrate nerve and muscle cells—provides selective toxicity with minimal impact on mammals. This specificity addresses growing consumer concerns about pesticide residues in food crops while maintaining effective pest control.
Recent advancements in fermentation technology have improved production yields of Milbemycin D, making it more commercially viable. Manufacturers are optimizing Streptomyces fermentation processes to enhance the yield of CAS 77855-81-3 while maintaining the crucial ~90% purity standard required for most applications. These process improvements contribute to more sustainable production methods with reduced environmental impact.
Quality control for Milbemycin D (~90%) involves rigorous analytical testing, typically employing HPLC with UV detection to verify purity and identify any related substances. The 90% purity specification ensures consistent performance in end-use applications while allowing for the presence of naturally occurring analogues that may contribute to the overall biological activity profile.
Storage and handling recommendations for 77855-81-3 emphasize protection from light and moisture, with ideal storage conditions at 2-8°C in airtight containers. These precautions maintain the stability of the milbemycin compound and preserve its biological activity over extended periods, which is crucial for both research and commercial applications.
The global market for Milbemycin D continues to expand, driven by increasing demand in emerging economies and heightened awareness of parasitic resistance issues. Industry analysts project steady growth for milbemycin-based products as part of the broader biopesticide market, which is expected to surpass $10 billion by 2027 according to recent market research reports.
Regulatory status varies by region, but Milbemycin D (~90%) generally benefits from favorable classification in most jurisdictions due to its natural origin and favorable environmental profile. However, users should always verify current regulations before developing commercial products containing CAS 77855-81-3, as requirements may change with new scientific findings.
Ongoing research explores novel applications for Milbemycin D, including potential uses in human medicine and innovative delivery systems such as nanoformulations. These developments could further expand the utility of this versatile compound beyond its current agricultural and veterinary applications.
For researchers and product developers working with 77855-81-3, understanding the compound's stability under various conditions is crucial. Studies indicate that Milbemycin D (~90%) maintains its integrity across a wide pH range but may degrade under strongly acidic or alkaline conditions, information vital for formulation development.
The future of Milbemycin D appears promising as the agricultural and veterinary industries continue shifting toward more sustainable practices. With its combination of efficacy, selectivity, and environmental compatibility, CAS 77855-81-3 is well-positioned to play an increasingly important role in global pest and parasite management strategies.
77855-81-3 (Milbemycin D (~90%)) Related Products
- 65195-56-4(Abamectin B1b (~90%))
- 117704-25-3(Doramectin)
- 70288-86-7(ivermectin)
- 102130-84-7(Milbemycin B,5-O-demethyl-28-deoxy-25-[(1E)-1,3-dimethyl-1-buten-1-yl]-6,28-epoxy-23-hydroxy-,(6R,23S)-)
- 71751-41-2(Avermectin B1)
- 113665-89-7(8,9-Z-Abamectin B1a)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)